3-[[1-(4-Ethoxy-3-methylphenyl)sulfonylpiperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 3-[[1-(4-ethoxy-3-methylphenyl)sulfonylpiperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C23H27N3O4S/c1-3-30-22-9-8-19(14-17(22)2)31(28,29)26-12-10-18(11-13-26)15-25-16-24-21-7-5-4-6-20(21)23(25)27/h4-9,14,16,18H,3,10-13,15H2,1-2H3
• InChI Key: YCZPZUOZBNYIHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)CN3C=NC4=CC=CC=C4C3=O)C
• Molecular Formula: C23H27N3O4S
• Molecular Weight: 441.5 g/mol

Description

3-[[1-(4-Ethoxy-3-methylphenyl)sulfonylpiperidin-4-yl]methyl]quinazolin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. This compound is commonly known as EMQMCM or simply as EMQ. EMQ is a quinazolinone derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of EMQ is not fully understood. However, it is believed that EMQ exerts its pharmacological effects by modulating the activity of various neurotransmitters such as serotonin, dopamine, and gamma-aminobutyric acid (GABA). EMQ has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting neuronal activity. This results in the suppression of seizures and anxiety-like behavior.
Biochemical and physiological effects:
EMQ has been shown to exhibit various biochemical and physiological effects. EMQ has been shown to reduce the frequency and duration of seizures in animal models of epilepsy. EMQ has also been shown to reduce anxiety-like behavior and improve mood in animal models of depression and anxiety disorders. EMQ has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

EMQ has several advantages for lab experiments. EMQ is a potent and selective ligand for various neurotransmitter receptors, which makes it an ideal tool for studying the function of these receptors. EMQ is also relatively easy to synthesize and purify, which makes it readily available for use in lab experiments. However, EMQ has some limitations for lab experiments. EMQ has poor solubility in aqueous solutions, which can make it difficult to administer in vivo. EMQ also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on EMQ. One direction is to further investigate the mechanism of action of EMQ and its effects on various neurotransmitter systems. Another direction is to explore the potential therapeutic applications of EMQ in the treatment of various neurological and psychiatric disorders. Additionally, further research is needed to optimize the synthesis and purification of EMQ and to develop more effective methods for administering EMQ in vivo.

Synthesis Methods

EMQ can be synthesized using various methods, including the condensation of 4-ethoxy-3-methylbenzenesulfonyl chloride with piperidine-4-carboxaldehyde, followed by the cyclization of the resulting intermediate with 2-aminobenzophenone. Another method involves the reaction of 4-ethoxy-3-methylbenzenesulfonyl chloride with piperidine-4-carboxylic acid, followed by the cyclization of the resulting intermediate with 2-aminobenzophenone. Both methods result in the formation of EMQ, which can be purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

EMQ has been extensively studied for its potential application in various fields, including medicinal chemistry, pharmacology, and neuroscience. EMQ has been shown to exhibit potent anticonvulsant, anxiolytic, and antidepressant activities in animal models. EMQ has also been studied for its potential application in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.